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Compound of Interest

Compound Name: Dimethylcadmium

Cat. No.: B1197958 Get Quote

Disclaimer: Dimethylcadmium is an extremely hazardous, pyrophoric, and toxic material. All

operations should be conducted only by trained personnel in a properly equipped laboratory

with appropriate engineering controls and personal protective equipment. This guide is

intended for informational purposes and does not supersede established safety protocols,

institutional guidelines, or regulatory requirements.

Frequently Asked Questions (FAQs)
Q1: What is dimethylcadmium and why is it so hazardous?

A1: Dimethylcadmium (Cd(CH₃)₂) is a colorless, volatile, and foul-smelling organocadmium

compound.[1][2] Its extreme hazard stems from several properties:

Pyrophoricity: It ignites spontaneously upon contact with air.[1][3]

Violent Water Reactivity: It reacts violently with water and moisture, producing flammable

methane gas and toxic cadmium oxide vapors.[1][2][4]

High Toxicity: It is acutely toxic if inhaled or ingested, and even small amounts can be fatal.

[2][4] Inhalation can lead to severe damage to the liver, kidneys, and central nervous system.

[4][5]

Carcinogenicity: Dimethylcadmium is classified as a carcinogen.[3][4]

Q2: What are the immediate signs of a reaction with moisture or air?
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A2: Upon exposure to air, dimethylcadmium will fume, producing visible white fumes of

cadmium oxide.[1] Spontaneous ignition is a primary indicator of exposure to air.[1][3][6]

Reaction with water is typically violent and explosive, characterized by sudden "explosive jerks"

and crackling sounds, accompanied by the release of flammable gas (methane).[4]

Q3: What personal protective equipment (PPE) is mandatory when working with

dimethylcadmium?

A3: A comprehensive PPE ensemble is required:

Body Protection: A flame-resistant lab coat is mandatory.[2][7] Clothing worn underneath

should be made of natural fibers like cotton or wool, as synthetic clothing is strongly

discouraged.[8]

Hand Protection: Double gloving is recommended. Wear nitrile gloves underneath Silver

Shield/4H or neoprene gloves.[2][7] Do not use latex gloves.[2] Fire-retardant gloves are

recommended for handling larger quantities.[7][9]

Eye/Face Protection: ANSI Z.87.1-compliant safety goggles must be worn.[2] A full face

shield is required over the goggles whenever there is a splash, fire, or explosion risk.[6][7]

[10]

Respiratory Protection: Work must be conducted in a certified chemical fume hood or a glove

box.[2][11] If there is a risk of inhalation exposure, a NIOSH-certified respirator with an

organic vapor cartridge may be necessary.[6]

Q4: How should dimethylcadmium be stored to prevent accidental reactions?

A4: Storage must rigorously exclude air and moisture:

Primary Container: Keep in the original manufacturer's container, which must be tightly

sealed.[2] Opened containers must be carefully resealed.[2]

Inert Atmosphere: Whenever possible, store inside a glove box under an inert atmosphere

(e.g., argon or nitrogen).[2][8] If a glove box is not available, a nitrogen-filled desiccator is an

alternative.[5][12]
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Secondary Containment: Store bottles inside the original metal shipping can or another form

of leak-proof secondary containment.[13]

Location: Store in a cool, dry, well-ventilated, and flameproof area away from heat, sparks,

and open flames.[2][14] It must be isolated from incompatible materials like oxidizers, acids,

and any water sources.[2]

Q5: What is the correct fire extinguisher to use for a dimethylcadmium fire?

A5: DO NOT use water, foam, or halogenated extinguishers.[2][6] Use a Class D dry powder

extinguisher (e.g., Met-L-X) or smother the fire with dry sand, soda ash, or powdered lime.[8]

[10][13] A standard ABC dry chemical extinguisher may be suitable for fires involving

dimethylcadmium dissolved in an organic solvent, but a Class D extinguisher is preferred for

the neat reagent.[10][12]
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Issue / Observation Potential Cause Immediate Action & Solution

White fumes emanating from a

connection or septum.

Compromised inert

atmosphere; a small leak is

allowing moisture/air to react

with dimethylcadmium vapor.

1. Do not panic. Ensure you

are wearing all appropriate

PPE. 2. If working in a fume

hood, slightly increase the inert

gas flow to create a more

positive pressure. 3. Check all

connections for tightness. If a

septum is leaking, consider

applying a small amount of

vacuum grease or replacing it

under a strong counterflow of

inert gas. 4. Have a container

of dry sand or powdered lime

within arm's reach to

extinguish any small flames

that may appear.[12]

A small, localized flame

appears at the tip of a transfer

needle (cannula).

The small amount of reagent

at the needle tip is exposed to

air upon exiting the reaction

vessel.

1. This is a common

occurrence and is often

referred to as a "pilot light."[12]

2. Remain calm. The fire is

localized and will self-

extinguish once the reagent is

consumed. 3. You can

extinguish it by dipping the

needle tip into a beaker of dry

sand.[12] 4. DO NOT use a

paper towel or Kimwipe to

extinguish the flame.

Reaction mixture turns cloudy

or a precipitate forms

unexpectedly.

Contamination with water or

oxygen, leading to the

formation of insoluble cadmium

oxides or hydroxides.

1. The reaction is likely

compromised. Do not proceed

with adding more reagents. 2.

Maintain the inert atmosphere

and allow the reaction to stir to

ensure any reactive species

are consumed. 3. Plan to
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quench the entire reaction

mixture following the

appropriate quenching protocol

(see Experimental Protocols).

4. Review your glassware

drying and inert atmosphere

setup procedures to identify

the source of the leak before

attempting the experiment

again.[15][16]

A spill occurs inside the fume

hood.

Accidental breakage, syringe

failure, or cannula mishap.

1. Alert personnel in the lab

immediately. 2. If the spill

ignites, use a Class D fire

extinguisher or cover the spill

completely with dry sand or

powdered lime to smother it.[8]

3. Keep the fume hood sash

as low as possible.[11] 4.

Once the initial reaction is

controlled, the residue must be

carefully quenched. Slowly add

isopropanol to the

sand/reagent mixture.[8][10]

After the reaction subsides, a

1:1 mixture of

isopropanol/water can be

added, followed by water.[17]

5. Collect the quenched

material and dispose of it as

hazardous waste.[8] For large

spills, evacuate and call

emergency services.[13]

Data Presentation
Table 1: Physical and Reactivity Properties of Dimethylcadmium
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Property Value Citation

Chemical Formula Cd(CH₃)₂ [1]

Molecular Weight 142.48 g/mol [1]

Appearance Colorless liquid [1]

Odor Foul, disagreeable, metallic [1][3]

Density 1.985 g/mL at 20°C [1]

Melting Point -4.5 °C [1]

Boiling Point 105.5 - 106 °C [1]

Vapor Pressure ~28-33 mmHg at 20-25 °C [1][2]

Flash Point -18 °C [1]

Auto-ignition Temp. < 100 °C (Pyrophoric) [1][6]

Reactivity with Water
Violent, produces flammable

methane gas
[1][3]

Reactivity with Air
Pyrophoric, ignites

spontaneously
[1][3]

Experimental Protocols
Protocol 1: Quenching of Residual Dimethylcadmium
and Contaminated Glassware
This protocol outlines the procedure for safely neutralizing small quantities of

dimethylcadmium remaining in reaction vessels or on contaminated equipment.

Methodology:

Preparation: Conduct the entire procedure in a certified chemical fume hood under an inert

atmosphere (Nitrogen or Argon).[17] Ensure a cooling bath (e.g., ice/water) is ready. Remove

all other flammable materials from the hood.[17]
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Inerting and Cooling: The flask containing the residual dimethylcadmium is placed under a

positive pressure of inert gas, vented through an oil bubbler.[17] If the residue is in a non-

sealable vessel, place it inside a larger flask that can be inerted. Cool the flask to 0 °C using

the ice bath.[17]

Initial Quenching: Slowly and dropwise, add a less reactive alcohol, such as isopropanol.[8]

[17] Isopropanol reacts less vigorously than water.[17] Add it until the vigorous reaction (gas

evolution, heat) subsides.

Secondary Quenching: Once the reaction with isopropanol is minimal, slowly add a 1:1

mixture of isopropanol and water.[17]

Final Quenching: After the reaction with the alcohol/water mixture ceases, slowly add water

dropwise until no further reaction is observed.[17]

Neutralization and Disposal: Remove the ice bath and allow the mixture to warm to room

temperature, stirring for several hours to ensure complete reaction.[17] Neutralize the

solution with citric or acetic acid.[17] The final aqueous solution can then be disposed of in

an appropriate hazardous waste container.
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Phase 1: Preparation

Phase 2: Reaction & Quenching

Phase 3: Neutralization & Disposal

Don Appropriate PPE
(FR Coat, Goggles, Face Shield, Double Gloves)

Prepare Fume Hood
(Clear flammables, inert gas source ready)

Assemble Dry Glassware
(Oven-dried, cooled under N2/Ar)

Establish Inert Atmosphere
(Purge glassware with N2/Ar)

Transfer Dimethylcadmium
(Via syringe or cannula)

Cool Reaction Vessel to 0°C

Slowly Add Isopropanol
(Wait for reaction to subside)

Slowly Add Isopropanol/Water (1:1)

Slowly Add Water

Warm to Room Temperature
(Stir for several hours)

Neutralize with Acid
(e.g., Citric Acid)

Dispose as Hazardous Waste
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Suspected Moisture/
Air Contamination

Are white fumes
visible?

Is an unexpected
precipitate forming?

No
Increase inert gas flow.

Check all seals and connections.

Yes

Reaction is compromised.
Proceed to quenching protocol.

Yes

Continue to monitor reaction carefully.
Source of contamination may be minor.

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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